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Compound of Interest

Compound Name: Emylcamate

Cat. No.: B1671231 Get Quote

Essential Safety and Handling Guide for
Emylcamate
Disclaimer: Information on the specific hazards and handling requirements for Emylcamate is

limited. A comprehensive Safety Data Sheet (SDS) for this compound could not be located. The

following guidance is based on general safety protocols for handling research chemicals and

related carbamate compounds. Researchers, scientists, and drug development professionals

should always conduct a thorough risk assessment before handling any new compound and

consult with their institution's Environmental Health and Safety (EHS) department.

This guide provides essential, immediate safety and logistical information for the handling and

disposal of Emylcamate in a laboratory setting.

Physicochemical and Safety Data
The following table summarizes the known quantitative data for Emylcamate.
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Property Value Source

CAS Number 78-28-4 [1]

Molecular Formula C₇H₁₅NO₂ [1]

Molecular Weight 145.2 g/mol [1]

Melting Point 56-58.5 °C [2]

Boiling Point
35 °C at 1.0 mmHg; 24 °C at

0.7 mmHg
[2]

Flash Point 92.7 °C

Vapor Pressure 0.0562 mmHg at 25 °C

Solubility
Soluble in DMSO; Limited

solubility in water.

Personal Protective Equipment (PPE)
Given the absence of a specific SDS for Emylcamate, a cautious approach to PPE is

warranted, treating it as a potentially hazardous substance. The following levels of PPE are

recommended based on general guidelines for handling chemical compounds in a research

setting.
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Protection Level Recommended PPE

Standard Laboratory Operations

- Eye Protection: Safety glasses with side

shields or safety goggles. - Hand Protection:

Chemical-resistant gloves (e.g., nitrile). - Body

Protection: Laboratory coat.

Operations with Potential for Splash or Aerosol

Generation

- Eye and Face Protection: Face shield in

addition to safety goggles. - Hand Protection:

Double gloving with chemical-resistant gloves. -

Body Protection: Chemical-resistant apron or

gown over a laboratory coat. - Respiratory

Protection: Use of a certified fume hood or other

ventilated enclosure is strongly recommended. If

not feasible, a NIOSH-approved respirator may

be necessary based on a risk assessment.

Operational and Disposal Plans
A clear and structured workflow is essential for the safe handling and disposal of Emylcamate.

Operational Plan: From Receipt to Use
Receiving: Upon receipt, inspect the container for any damage or leaks. The compound is

typically shipped at ambient temperature as a non-hazardous chemical.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep the container tightly closed. Short-term storage at 2-8°C and long-term storage at

-20°C may be appropriate, particularly for solutions.

Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Use appropriate PPE as outlined above.
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For dissolving, consider solvents like DMSO. Avoid generating dust when handling the

solid form.

Use in Experiments:

Clearly label all containers with the compound name, concentration, solvent, and date.

Ensure all personnel in the vicinity are aware of the potential hazards.

Have a spill kit readily available.

Spill Management
In the event of a spill, follow these procedures:

Alert Personnel: Immediately alert others in the area.

Evacuate: If the spill is large or the hazards are unknown, evacuate the area.

Don Appropriate PPE: Before attempting to clean up, don the appropriate PPE, including

respiratory protection if necessary.

Containment: For liquid spills, use an absorbent material to contain the spill. For solid spills,

carefully sweep or scoop the material to avoid creating dust.

Cleanup:

Absorb liquids with a suitable absorbent material.

Carefully collect the absorbed material or solid spill into a sealable container.

Decontaminate the spill area with an appropriate solvent or detergent, followed by water.

Disposal: Label the container with the spilled material's name and dispose of it as hazardous

chemical waste.

Disposal Plan
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All waste materials contaminated with Emylcamate should be considered hazardous chemical

waste.

Solid Waste: Collect all contaminated solid waste, including gloves, absorbent materials, and

empty containers, in a designated and clearly labeled hazardous waste container.

Liquid Waste: Collect all unused solutions and contaminated solvents in a separate, clearly

labeled hazardous liquid waste container. Do not dispose of Emylcamate solutions down the

drain.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous liquid waste before the container is discarded.

Waste Pickup: Follow your institution's procedures for the collection and disposal of

hazardous chemical waste.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Emylcamate in a

laboratory setting.
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Caption: A workflow diagram outlining the safe handling procedures for Emylcamate from

receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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